Cas no 1365942-34-2 (3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide)

• Product Name: 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide
• CAS No: 1365942-34-2
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 5189193
• Update Time: 2025-10-31

3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide

• Inchi： 1S/C10H14BrNO2S/c1-7-5-10(11)8(2)12(7)9-3-4-15(13,14)6-9/h5,9H,3-4,6H2,1-2H3
• InChI Key： YSZCSDKNNZTLRE-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C(C)=CC(Br)=C1C

Additional information on 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide

Introduction to 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide (CAS No. 1365942-34-2)

The compound 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide, identified by the CAS number 1365942-34-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thiolane derivative has garnered attention due to its unique structural features and promising biological activities. The presence of both bromine and sulfur atoms in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

Structurally, 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide is characterized by a pyrrolidine core substituted with a brominated methyl group at the 3-position and methyl groups at the 2- and 5-positions. The thiolane dioxide moiety introduces a reactive sulfur center, which can participate in various chemical transformations relevant to medicinal chemistry. This structural complexity not only makes the compound an intriguing subject for synthetic chemistry but also opens avenues for exploring its pharmacological properties.

In recent years, there has been growing interest in thiolane derivatives due to their potential applications in treating various diseases. The sulfur-containing heterocycles are known for their ability to interact with biological molecules, including enzymes and receptors, thereby modulating biological pathways. For instance, studies have shown that thiolane derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The bromine substituent in 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide may further enhance its binding affinity to target proteins by introducing additional electronic and steric effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The pyrrolidine ring is a common motif in many bioactive molecules, and modifications to this core structure can lead to novel pharmacophores. The bromine atom at the 3-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules. This flexibility allows chemists to tailor the compound’s properties for specific therapeutic applications.

Recent research has highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms can participate in hydrogen bonding and coordinate with metal ions, which are crucial for enzyme inhibition and receptor binding. The thiolane dioxide group in 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide may serve as a scaffold for designing molecules that interact with sulfur-rich protein targets. Such interactions could be exploited to develop drugs that modulate enzymatic activity or signal transduction pathways.

The synthesis of 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the formation of the pyrrolidine ring followed by functionalization with bromine and methyl groups. The introduction of the thiolane dioxide moiety requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

The biological evaluation of 3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide has revealed several promising activities. Preliminary studies indicate that this compound exhibits inhibitory effects on certain enzymes involved in cancer progression. Additionally, it shows potential as an antimicrobial agent against resistant bacterial strains. These findings underscore the importance of exploring novel heterocyclic compounds for therapeutic applications.

In conclusion,3-(3-bromo-2,5-dimethyl-pyrrol-1-yl)thiolane 1,1-dioxide (CAS No. 1365942-34-2) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As synthetic methodologies continue to evolve, it is expected that more complex and potent derivatives will be synthesized, leading to new breakthroughs in drug discovery.